Cas no 1806833-60-2 (5-Bromo-2-(difluoromethyl)-3-hydroxy-4-iodopyridine)

• Product Name: 5-Bromo-2-(difluoromethyl)-3-hydroxy-4-iodopyridine
• CAS No: 1806833-60-2
• MF: C₆H₃BrF₂INO
• MW: 349.899399995804
• CID: 4915501
• Update Time: 2025-10-30

5-Bromo-2-(difluoromethyl)-3-hydroxy-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(difluoromethyl)-3-hydroxy-4-iodopyridine

• Inchi： 1S/C6H3BrF2INO/c7-2-1-11-4(6(8)9)5(12)3(2)10/h1,6,12H
• InChI Key： YWCTXUHHKLXFDK-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C(F)F)C=1O)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• XLogP3: 2.5
• Topological Polar Surface Area: 33.1

Additional information on 5-Bromo-2-(difluoromethyl)-3-hydroxy-4-iodopyridine

Introduction to 5-Bromo-2-(difluoromethyl)-3-hydroxy-4-iodopyridine (CAS No. 1806833-60-2)

5-Bromo-2-(difluoromethyl)-3-hydroxy-4-iodopyridine (CAS No. 1806833-60-2) is a unique and highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its complex molecular structure, which includes a bromine, difluoromethyl, hydroxyl, and iodine substituent on a pyridine ring. The combination of these functional groups endows the molecule with a range of interesting chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The synthesis of 5-Bromo-2-(difluoromethyl)-3-hydroxy-4-iodopyridine involves multiple steps, each requiring precise control over reaction conditions to ensure the formation of the desired product. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, thereby facilitating its broader use in research settings. One notable approach involves the sequential introduction of the bromine, difluoromethyl, hydroxyl, and iodine substituents onto the pyridine ring using well-established chemical reactions such as bromination, difluoromethylation, hydroxylation, and iodination.

In terms of its chemical properties, 5-Bromo-2-(difluoromethyl)-3-hydroxy-4-iodopyridine exhibits a high degree of stability under various conditions. The presence of the bromine and iodine atoms imparts significant halogen bonding capabilities, which can influence the compound's interactions with biological targets. Additionally, the difluoromethyl group contributes to the molecule's lipophilicity and metabolic stability, while the hydroxyl group enhances its solubility in polar solvents. These properties collectively make 5-Bromo-2-(difluoromethyl)-3-hydroxy-4-iodopyridine an attractive candidate for further investigation in medicinal chemistry.

The biological activity of 5-Bromo-2-(difluoromethyl)-3-hydroxy-4-iodopyridine has been a subject of extensive research. Studies have shown that this compound exhibits potent inhibitory effects on specific enzymes and receptors involved in various disease pathways. For instance, it has been reported to inhibit the activity of certain kinases, which are key regulators of cellular signaling pathways implicated in cancer and inflammatory diseases. Moreover, preliminary studies suggest that 5-Bromo-2-(difluoromethyl)-3-hydroxy-4-iodopyridine may possess antimicrobial properties, making it a potential lead compound for the development of novel antibiotics.

In addition to its direct biological effects, 5-Bromo-2-(difluoromethyl)-3-hydroxy-4-iodopyridine has also been explored as a building block for the synthesis of more complex molecules with enhanced therapeutic potential. The versatility of this compound allows chemists to introduce additional functional groups or modify existing ones to fine-tune its pharmacological properties. This approach has led to the development of several analogs with improved potency and selectivity against specific targets.

The safety profile of 5-Bromo-2-(difluoromethyl)-3-hydroxy-4-iodopyridine is an important consideration in its evaluation as a potential drug candidate. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, further investigations are necessary to fully understand its long-term safety and potential side effects in humans.

In conclusion, 5-Bromo-2-(difluoromethyl)-3-hydroxy-4-iodopyridine (CAS No. 1806833-60-2) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts aim to elucidate its mechanisms of action and optimize its pharmacological profile for use in treating various diseases.